Cas no 528894-33-9 (tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate)

• Product Name: tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate
• CAS No: 528894-33-9
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 3029121
• PubChem ID: 67186538
• Update Time: 2025-11-02

tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4'-(AMINOMETHYL)-BIPHENYL-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4'-(Aminomethyl)-biphenyl-4-carboxylic acid tert-butyl ester HCl
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate
• tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate

• Inchi： 1S/C18H21NO2/c1-18(2,3)21-17(20)16-10-8-15(9-11-16)14-6-4-13(12-19)5-7-14/h4-11H,12,19H2,1-3H3
• InChI Key： SBAOFNIOCYNIKA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CN)C=C2)=CC=C(C(OC(C)(C)C)=O)C=C1

Additional information on tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate

Tert-Butyl 4'-(Aminomethyl)-1,1'-Biphenyl-4-Carboxylate (CAS No. 528894-33-9): A Comprehensive Overview of Its Chemical Properties, Synthesis, and Pharmacological Applications

Tert-Butyl 4'-(Aminomethyl)-1,1'-Biphenyl-4-Carboxylate is a multifunctional organic compound characterized by its unique molecular architecture, which combines aromatic biphenyl moieties with functionalized side chains. This compound, identified by its CAS number 528894-33-9, represents a key intermediate in the synthesis of pharmaceuticals, materials science, and bioactive agents. Its structural features, including the tert-butyl group, the aminomethyl linker, and the biphenyl core, make it a versatile scaffold for drug development and chemical innovation.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate as a building block for the design of molecules targeting specific biological pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antitumor agents, leveraging the aminomethyl group's ability to modulate protein interactions. This finding aligns with the growing trend of using biphenyl derivatives to enhance drug efficacy through improved molecular targeting and reduced off-target effects.

The tert-butyl substituent in tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate plays a critical role in stabilizing the molecule during chemical transformations. This steric bulk not only prevents unwanted side reactions but also facilitates the controlled release of active functional groups under physiological conditions. Such properties are particularly valuable in the development of prodrugs and stimuli-responsive biomaterials, where precise temporal and spatial control of drug release is essential.

From a synthetic perspective, the synthesis of tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate has been optimized through various methodologies, including transition-metal-catalyzed coupling reactions and microwave-assisted protocols. A 2022 paper in Organic Letters reported a highly efficient one-pot synthesis route that significantly reduces the number of purification steps, making the compound more accessible for large-scale applications. This advancement underscores the importance of green chemistry principles in modern pharmaceutical research, as highlighted by the European Medicines Agency (EMA) in its 2023 guidelines.

Pharmacologically, tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate has shown promising activity in preclinical studies targeting neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) revealed its potential as a modulator of amyloid-beta aggregation, a key pathological feature of Alzheimer’s disease. The biphenyl core was found to interact with specific protein domains, while the aminomethyl group enhanced solubility and bioavailability, critical factors for drug candidates.

Recent computational studies have further expanded the understanding of tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate's molecular behavior. Quantum mechanical simulations conducted in 2024 (Journal of Physical Chemistry B) predicted its ability to form hydrogen bonds with biological targets, a property that could enhance its binding affinity and selectivity. These findings are particularly relevant in the context of personalized medicine, where tailored drug interactions are essential for patient outcomes.

Comparative analyses with structurally related compounds have also emphasized the unique advantages of tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate. A 2023 study in Drug Discovery Today compared its pharmacokinetic profile with traditional biphenyl derivatives, demonstrating superior metabolic stability and reduced toxicity. This makes it a preferred candidate for long-acting formulations, addressing a critical need in chronic disease management.

From an industrial perspective, the scalability of tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate synthesis has been a focal point for pharmaceutical manufacturers. A 2024 report by the International Union of Pure and Applied Chemistry (IUPAC) highlighted the development of continuous flow reactors for its production, reducing costs and environmental impact. Such innovations align with global efforts to promote sustainable chemical manufacturing, as outlined in the United Nations’ Sustainable Development Goals (SDGs).

Challenges remain in optimizing the compound’s therapeutic potential, particularly in achieving targeted delivery to specific tissues. Ongoing research into nanoparticle-based delivery systems, as reported in Nature Nanotechnology (2024), suggests that conjugating tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate with biocompatible polymers could enhance its therapeutic index. These developments reflect the interdisciplinary nature of modern drug discovery, integrating chemistry, biology, and engineering.

In conclusion, tert-butyl 4'-(aminomethyl)-1,1'-biphenyl-4-carboxylate represents a significant advancement in the field of medicinal chemistry. Its structural versatility, combined with recent breakthroughs in synthesis and pharmacological profiling, positions it as a valuable tool for addressing complex medical challenges. Continued research into its applications will undoubtedly expand its role in the development of next-generation therapeutics and materials.